Zirconium acetate
Catalog No.
S3720647
CAS No.
7585-20-8
M.F
C8H12O8Zr
M. Wt
327.40 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
7585-20-8
Product Name
Zirconium acetate
IUPAC Name
zirconium(4+);tetraacetate
Molecular Formula
C8H12O8Zr
Molecular Weight
327.40 g/mol
InChI
InChI=1S/4C2H4O2.Zr/c4*1-2(3)4;/h4*1H3,(H,3,4);/q;;;;+4/p-4
InChI Key
MFFVROSEPLMJAP-UHFFFAOYSA-J
SMILES
CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Zr+4]
Canonical SMILES
CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Zr+4]
Zirconium is a chemical element with the symbol Zr and atomic number 40. Zirconium acetate refers to a compound that is formed by the combination of zirconium and acetate ions. It is a high-purity, crystalline powder that is used in a wide range of research and industrial applications.
Zirconium acetate is a white powder with a melting point of 252⁰C. It is highly soluble in water, and its pH ranges from 2.5 to 4.5. The compound has a molecular weight of 321.4 g/mol.
The synthesis of zirconium acetate involves the reaction of zirconium oxychloride with acetic acid. The reaction is carried out under controlled conditions to produce a pure, high-quality zirconium acetate powder.
The most commonly used analytical method for zirconium acetate is X-ray diffraction (XRD). Other analytical techniques include transmission electron microscopy (TEM), scanning electron microscopy (SEM), and Fourier transform infrared (FTIR) spectroscopy.
Zirconium acetate has been found to exhibit various biological properties, including anti-inflammatory and anti-tumor activities. Recent studies have also shown that zirconium acetate can enhance the immune response and act as an antioxidant.
Studies have shown that zirconium acetate is generally safe and non-toxic in scientific experiments. However, it is essential to handle the compound with care and to follow all safety protocols.
Zirconium acetate finds use in a wide range of scientific experiments, including the synthesis of nanoparticles, catalysts, and sorbents. The compound is also used in the development of high-performance ceramic materials, as well as in the treatment of wastewater.
Research on zirconium acetate is ongoing, with scientists investigating its properties and potential applications in various fields. Recent studies have focused on the use of zirconium acetate in the production of high-performance polymers and the development of new catalysts.
Zirconium acetate has a wide range of potential applications in various fields, including materials science, environmental science, and biotechnology. The compound has also shown promise in the development of new drug delivery systems, as well as in the treatment of cancer.
The limitations of zirconium acetate include its high cost and the limited availability of high-purity zirconium precursors. Future research directions include the development of new synthesis methods and the exploration of the compound's potential applications in emerging fields such as nanomedicine and energy storage. Some possible future directions are:
- The use of zirconium acetate in the production of new types of batteries and supercapacitors.
- The development of new drug delivery systems based on zirconium acetate nanoparticles.
- The investigation of zirconium acetate's potential as a catalyst for carbon capture and storage.
- The use of zirconium acetate in the development of new types of sensors for environmental monitoring.
- The exploration of zirconium acetate's potential as a biomaterial for tissue engineering and regenerative medicine.
- The use of zirconium acetate in the production of new types of batteries and supercapacitors.
- The development of new drug delivery systems based on zirconium acetate nanoparticles.
- The investigation of zirconium acetate's potential as a catalyst for carbon capture and storage.
- The use of zirconium acetate in the development of new types of sensors for environmental monitoring.
- The exploration of zirconium acetate's potential as a biomaterial for tissue engineering and regenerative medicine.
Zirconium acetate is a high-purity, crystalline powder with a wide range of potential applications in various fields. Its unique properties make it an attractive compound for scientific research and industrial applications. Ongoing research is likely to reveal new applications and potential uses for this fascinating compound.
Physical Description
Liquid
Hydrogen Bond Acceptor Count
8
Exact Mass
325.957916 g/mol
Monoisotopic Mass
325.957916 g/mol
Heavy Atom Count
17
Wikipedia
Zirconium(IV) acetate
General Manufacturing Information
Miscellaneous manufacturing
Acetic acid, zirconium(4+) salt (4:1): ACTIVE
All other basic inorganic chemical manufacturing
Transportation equipment manufacturing
Acetic acid, zirconium salt (1:?): ACTIVE
Naturally occurring zirconium contains five isotopes. Thirty-one other radioactive isotopes and isomers are known to exist.
Acetic acid, zirconium(4+) salt (4:1): ACTIVE
All other basic inorganic chemical manufacturing
Transportation equipment manufacturing
Acetic acid, zirconium salt (1:?): ACTIVE
Naturally occurring zirconium contains five isotopes. Thirty-one other radioactive isotopes and isomers are known to exist.
Storage Conditions
Keep container tightly closed in a dry and well-ventilated place. Storage class (TRGS 510): Non Combustible Liquids.
Stability Shelf Life
Stable under recommended storage conditions.
Zirconium acetate aq solution containing 22% zirconium oxide ... /is/ stable at room temperature.
Available as 13% ZrO2 (aqueous solution) ... stable at room temperature, but temperature of hydrolysis decreases with pH.
Zirconium acetate aq solution containing 22% zirconium oxide ... /is/ stable at room temperature.
Available as 13% ZrO2 (aqueous solution) ... stable at room temperature, but temperature of hydrolysis decreases with pH.
Dates
Modify: 2023-08-20
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:24668-75-5
Molecular Formula:C28H39FO6
Molecular Weight:490.6 g/mol
Availability:
In Stock
CAS No.:73-67-6
Molecular Formula:C6H9N3O
Molecular Weight:139.16 g/mol
Availability:
In Stock
CAS No.:53306-54-0
Molecular Formula:C28H46O4
Molecular Weight:446.7 g/mol
Availability:
In Stock
CAS No.:35556-08-2
Molecular Formula:C10H15N3
Molecular Weight:177.25 g/mol
Availability:
In Stock
CAS No.:1383814-68-3
Molecular Formula:C7H10N3NaO6S
Molecular Weight:287.23 g/mol
Availability:
In Stock
CAS No.:13847-65-9
Molecular Formula:F3NO
Molecular Weight:87.001 g/mol
Availability:
In Stock
CAS No.:134966-01-1
Molecular Formula:C16H24N7O8P
Molecular Weight:473.38 g/mol
Availability:
Inquiry
CAS No.:16606-62-5
Molecular Formula:C₁₂H₁₂N₂O₄
Molecular Weight:248.23
Availability:
In Stock
CAS No.:266308-58-1
Molecular Formula:C11H18O2
Molecular Weight:182.26 g/mol
Availability:
In Stock
